Cas no 1805017-09-7 (Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805017-09-7
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4859046
• Update Time: 2025-10-29

Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9F5N2O2/c1-19-7(18)3-5-8(10(13,14)15)4(9(11)12)2-6(16)17-5/h2,9H,3H2,1H3,(H2,16,17)
• InChI Key： OWKUMPPDBFETIY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C=C(N)N=C1CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate

Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805017-09-7): A Comprehensive Overview

Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805017-09-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate is characterized by the presence of a pyridine ring substituted with an amino group at the 6-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 3-position. The ester functionality at the 2-position further adds to its chemical versatility and reactivity. These structural elements contribute to the compound's stability and bioavailability, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

Beyond its anti-inflammatory properties, Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate has also shown promise in cancer research. In vitro studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The anticancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, thereby preventing tumor growth and metastasis.

The pharmacokinetic profile of Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate has been extensively studied to assess its suitability for clinical use. Preclinical data suggest that this compound has favorable oral bioavailability and a long half-life, which are desirable properties for drug development. Additionally, it exhibits low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In terms of synthetic chemistry, the preparation of Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate involves several well-established synthetic routes. One common approach involves the reaction of 2-chloroacetyl chloride with an appropriately substituted pyridine derivative followed by esterification with methanol. The resulting compound can then be further modified through various functional group manipulations to optimize its pharmacological properties.

The current landscape of medicinal chemistry is rapidly evolving, with a growing focus on developing multifunctional compounds that can target multiple disease pathways simultaneously. In this context, Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate stands out as a versatile platform for drug discovery and development. Its unique combination of structural features and biological activities makes it an attractive candidate for further investigation in both academic and industrial settings.

In conclusion, Methyl 6-amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805017-09-7) represents a promising molecule with significant potential in the treatment of inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for its future development as a novel therapeutic agent.